4-(3,6-Dimethylheptan-2-YL)phenol 4-(3,6-Dimethylheptan-2-YL)phenol
Brand Name: Vulcanchem
CAS No.: 142731-55-3
VCID: VC16840251
InChI: InChI=1S/C15H24O/c1-11(2)5-6-12(3)13(4)14-7-9-15(16)10-8-14/h7-13,16H,5-6H2,1-4H3
SMILES:
Molecular Formula: C15H24O
Molecular Weight: 220.35 g/mol

4-(3,6-Dimethylheptan-2-YL)phenol

CAS No.: 142731-55-3

Cat. No.: VC16840251

Molecular Formula: C15H24O

Molecular Weight: 220.35 g/mol

* For research use only. Not for human or veterinary use.

4-(3,6-Dimethylheptan-2-YL)phenol - 142731-55-3

Specification

CAS No. 142731-55-3
Molecular Formula C15H24O
Molecular Weight 220.35 g/mol
IUPAC Name 4-(3,6-dimethylheptan-2-yl)phenol
Standard InChI InChI=1S/C15H24O/c1-11(2)5-6-12(3)13(4)14-7-9-15(16)10-8-14/h7-13,16H,5-6H2,1-4H3
Standard InChI Key WYTKJJZKSBVWAW-UHFFFAOYSA-N
Canonical SMILES CC(C)CCC(C)C(C)C1=CC=C(C=C1)O

Introduction

4-(3,6-Dimethylheptan-2-yl)phenol is an organic compound belonging to the class of branched alkylphenols. It is characterized by a phenolic structure with a branched alkyl substituent, specifically a 3,6-dimethylheptan-2-yl group attached to the fourth position of the phenol ring. This compound is identified by its molecular formula, C15H24O, and has a molecular weight of approximately 220.35 g/mol .

Physical and Chemical Characteristics

  • Molecular Formula: C15H24O

  • Molecular Weight: 220.35 g/mol

  • CAS Number: 142731-55-3

  • PubChem CID: 71344406

  • XLogP3-AA: 5.4, indicating a relatively hydrophobic nature

  • Hydrogen Bond Donor Count: 1

  • Hydrogen Bond Acceptor Count: 1

  • Rotatable Bond Count: 5 .

Synonyms and Identifiers

4-(3,6-Dimethylheptan-2-yl)phenol is also known by several identifiers and synonyms:

  • CAS Number: 142731-55-3

  • PubChem CID: 71344406

  • DSSTox Substance ID: DTXSID30770845

  • Nikkaji Number: J815.744H

  • Wikidata: Q82730582 .

Future Research Directions

Future research should focus on exploring the compound's potential applications, such as its use in surfactants or as an antioxidant, and assessing its environmental impact. Additionally, studies on its synthesis and purification methods could provide insights into cost-effective production processes.

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